Cas no 827612-26-0 (D-Methionine, N-[(phenylamino)carbonyl]-)

D-Methionine, N-[(phenylamino)carbonyl]- structure
827612-26-0 structure
Product name:D-Methionine, N-[(phenylamino)carbonyl]-
CAS No:827612-26-0
MF:C12H16N2O3S
MW:268.33204
CID:683011
PubChem ID:40457322

D-Methionine, N-[(phenylamino)carbonyl]- Chemical and Physical Properties

Names and Identifiers

    • D-Methionine, N-[(phenylamino)carbonyl]-
    • N-(Phenylcarbamoyl)-D-methionine
    • DTXSID40654405
    • 827612-26-0
    • Inchi: InChI=1S/C12H16N2O3S/c1-18-8-7-10(11(15)16)14-12(17)13-9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3,(H,15,16)(H2,13,14,17)/t10-/m1/s1
    • InChI Key: HQLHNJUMHYRCJL-SNVBAGLBSA-N
    • SMILES: CSCCC(C(=O)O)NC(=O)NC1=CC=CC=C1

Computed Properties

  • Exact Mass: 268.08816355g/mol
  • Monoisotopic Mass: 268.08816355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 104Ų

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